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Compound of Interest

Compound Name: Sec-butyl acetate

Cat. No.: B091578

Technical Support Center: Sec-Butyl Acetate

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of sec-butyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with sec-butyl acetate?

Al: Sec-butyl acetate is a highly flammable liquid and vapor.[1][2][3] It can cause serious eye
irritation, skin irritation, and respiratory tract irritation.[2][3] Inhalation of high concentrations of
vapor may lead to central nervous system depression, with symptoms such as headache,
dizziness, tiredness, nausea, and vomiting.[3][4] Repeated exposure may cause skin dryness
or cracking.[2][4]

Q2: What are the immediate first aid procedures in case of exposure?
A2:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

o Skin Contact: Take off immediately all contaminated clothing.[1][2] Flush skin with plenty of
water for at least 15 minutes.[3] If skin irritation occurs, get medical advice.[2]
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 Inhalation: Move the exposed person to fresh air at once.[3][5] If breathing is difficult or has
stopped, provide artificial respiration.[3][4] Seek immediate medical attention.[3][4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[3]

Q3: What personal protective equipment (PPE) is required when handling sec-butyl acetate?
A3:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
[4] A face shield is also recommended.[2]

» Skin Protection: Wear solvent-resistant gloves and appropriate protective clothing to prevent
skin exposure.[3][6]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA-approved respirator.[3] In normal use conditions with adequate ventilation,
respiratory protection may not be needed.[4]

Q4: How should I properly store sec-butyl acetate?

A4: Store in a cool, dry, well-ventilated area away from incompatible substances and sources of
ignition.[1][3] Keep containers tightly closed and upright to prevent leakage.[1][2] The storage
area should be a designated flammables area.[3][4] The storage temperature should not
exceed 37°C.[7]

Q5: What should | do in case of a spill?

A5: In case of a spill, immediately eliminate all ignition sources.[5] Ventilate the area.[8] Absorb
the spill with an inert material such as sand or earth and place it in a suitable container for
disposal.[3][4] Use non-sparking tools and explosion-proof equipment during cleanup.[4][8]
Prevent the spill from entering drains or waterways.[2][5]

Troubleshooting Guide

Problem: | smell a strong, fruity odor in the lab.
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e Possible Cause: This could indicate a leak or spill of sec-butyl acetate.

» Solution: Immediately check all containers of sec-butyl acetate for leaks. Ensure all
containers are tightly sealed. Increase ventilation in the area. If a spill is found, follow the
spill cleanup procedures outlined in the FAQ. If the source of the odor cannot be identified
and persists, evacuate the area and inform the safety officer.

Problem: An employee is reporting dizziness and a headache after working with sec-butyl
acetate.

» Possible Cause: This may be due to the inhalation of vapors, indicating inadequate
ventilation or improper handling.

o Solution: Immediately move the affected person to fresh air.[3][5] If symptoms persist, seek
medical attention.[4] Review the handling procedures and engineering controls in place.
Ensure that work is being conducted in a well-ventilated area, preferably under a chemical
fume hood.[3] Re-evaluate the need for respiratory protection.

Problem: The sec-butyl acetate container appears to be bulging.

o Possible Cause: A pressure increase may be occurring inside the container due to exposure
to heat.[1] This is a dangerous situation as the container may burst.[1]

e Solution: If it is safe to do so, move the container to a cooler, well-ventilated area. Use a
water spray to cool the container from a safe distance.[2] Do not attempt to open the
container. Inform the safety officer immediately.

Quantitative Data Summary
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Property

Value

Physical State

Colorless liquid

Odor

Fruity

Boiling Point

112 °C (233.6 °F)[1]

Melting/Freezing Point

-99 °C (-146.2 °F)[1]

Flash Point 16 °C (60.8 °F)[3]
Specific Gravity 0.862 - 0.866 @ 20°CJ3]
Vapor Density 4.0 (Air = 1)[3]

Lower Explosive Limit 1.7%[9]

Upper Explosive Limit 9.8%[9]

Solubility in Water

0.8 g/ 100 g H20 @ 20°C[3]

Exposure Limits Value

ACGIH TWA 200 ppm

NIOSH TWA 200 ppm (950 mg/m3)[3]
OSHA PEL 200 ppm (950 mg/m3)[3]

Experimental Protocols

Detailed experimental protocols involving sec-butyl acetate should always be conducted in

accordance with your institution's specific safety guidelines and standard operating procedures.

The following is a generalized workflow for handling this chemical in a laboratory setting.

Protocol: General Laboratory Use of Sec-Butyl Acetate

e Preparation:

o Ensure a chemical fume hood is operational and available.
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o Verify the location and functionality of the nearest eyewash station and safety shower.[3]

o Don the required Personal Protective Equipment (PPE): chemical safety goggles, solvent-
resistant gloves, and a lab coat.[3][4]

e Handling:

[e]

Ground and bond the container and receiving equipment to prevent static discharge.[1][2]

o

Use only non-sparking tools.[1][2]

[¢]

Perform all transfers and manipulations of sec-butyl acetate inside a chemical fume hood
to ensure adequate ventilation.[3]

[¢]

Keep the container tightly closed when not in use.[1][2]
o Waste Disposal:

o Dispose of sec-butyl acetate waste in a designated, properly labeled hazardous waste
container.

o Follow all local, regional, and national regulations for hazardous waste disposal.[1]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling.[1]

o Clean the work area.

o Remove and properly store PPE.

Logical Workflow for Safe Handling and Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for sec-butyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091578#safe-handling-and-storage-procedures-for-
sec-butyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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